Cas no 1803592-47-3 (4-(3-Bromopropyl)isoquinoline hydrobromide)

• Product Name: 4-(3-Bromopropyl)isoquinoline hydrobromide
• CAS No: 1803592-47-3
• MF: C₁₂H₁₃Br₂N
• MW: 331.046321630478
• CID: 5191743
• PubChem ID: 75481114
• Update Time: 2025-06-15

4-(3-Bromopropyl)isoquinoline hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)isoquinoline hydrobromide

• Inchi： 1S/C12H12BrN.BrH/c13-7-3-5-11-9-14-8-10-4-1-2-6-12(10)11;/h1-2,4,6,8-9H,3,5,7H2;1H
• InChI Key： JWEZQNGEWRHLRI-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC2C=CC=CC1=2)CCBr.Br

Additional information on 4-(3-Bromopropyl)isoquinoline hydrobromide

Introduction to 4-(3-Bromopropyl)isoquinoline hydrobromide (CAS No. 1803592-47-3)

4-(3-Bromopropyl)isoquinoline hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1803592-47-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This isoquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of a brominated propyl side chain enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The isoquinoline core is a heterocyclic aromatic organic compound that forms the backbone of numerous bioactive natural products and synthetic drugs. Its structural framework, characterized by a benzene ring fused to a pyridine ring, exhibits remarkable biological activity. By introducing a 3-bromopropyl substituent, the compound's electronic and steric properties are modulated, which can influence its interaction with biological targets. The addition of a hydrobromide salt form improves its solubility and stability, facilitating its use in various chemical and biological assays.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(3-Bromopropyl)isoquinoline hydrobromide in the design of novel therapeutic agents. Its structural motif is found in several pharmacologically active compounds, suggesting its potential role in addressing various diseases. For instance, isoquinoline derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in the 3-bromopropyl group serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular architectures.

In the context of drug discovery, 4-(3-Bromopropyl)isoquinoline hydrobromide has been utilized as a key building block in synthesizing small-molecule inhibitors targeting specific enzymes or receptors. Its ability to engage with biological macromolecules makes it a promising candidate for developing treatments against neurological disorders, where precise molecular interactions are crucial. Additionally, the compound's hydrobromide salt form enhances its pharmacokinetic profile, ensuring better absorption and distribution within the body.

One of the most compelling aspects of 4-(3-Bromopropyl)isoquinoline hydrobromide is its versatility in synthetic chemistry. The bromine substituent allows for easy manipulation through palladium-catalyzed reactions, enabling the introduction of diverse functional groups. This flexibility has been leveraged in designing libraries of compounds for high-throughput screening (HTS), a common strategy in drug discovery pipelines. Researchers have employed this derivative to identify novel lead compounds with enhanced efficacy and reduced toxicity compared to existing therapies.

The compound's relevance extends beyond academic research; it has also found applications in industrial settings where precision and scalability are paramount. Pharmaceutical companies have incorporated 4-(3-Bromopropyl)isoquinoline hydrobromide into their synthetic routes for proprietary drugs, underscoring its commercial viability. Its synthesis involves well-established protocols, ensuring reproducibility and cost-effectiveness, which are critical factors in large-scale production.

From a chemical biology perspective, 4-(3-Bromopropyl)isoquinoline hydrobromide serves as a valuable tool for investigating protein-protein interactions and enzyme mechanisms. Its ability to modulate biological pathways has been exploited in studying diseases at the molecular level. For example, researchers have used this compound to probe the activity of kinases and other signaling proteins, shedding light on their roles in cellular processes such as proliferation and differentiation.

The future prospects of 4-(3-Bromopropyl)isoquinoline hydrobromide are promising, with ongoing studies exploring its potential in emerging therapeutic areas. Innovations in computational chemistry and machine learning have accelerated the design of novel derivatives with optimized properties. These advancements hold promise for developing next-generation drugs that are more effective and better tolerated by patients.

In conclusion,4-(3-Bromopropyl)isoquinoline hydrobromide (CAS No. 1803592-47-3) represents a cornerstone in modern pharmaceutical research. Its unique structural features and synthetic utility make it an indispensable tool for scientists striving to develop innovative treatments for human diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a key player in medicinal chemistry.